3,5-Dihydroxyheptan-4-one

• CAS No.: 649767-29-3
• Molecular Formula: C7H14O3
• Molecular Weight: 146.18 g/mol
• IUPAC Name: 3,5-dihydroxyheptan-4-one
• InChI: InChI=1S/C7H14O3/c1-3-5(8)7(10)6(9)4-2/h5-6,8-9H,3-4H2,1-2H3
• InChI Key: RNFRDLHBYINGNI-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)C(CC)O)O

Description

3,5-Dihydroxyheptan-4-one is a linear aliphatic ketone featuring hydroxyl groups at positions 3 and 5 and a ketone group at position 2. Its molecular formula is C₇H₁₄O₃, with a molecular weight of 146.18 g/mol. This compound is of interest in organic synthesis due to its bifunctional reactivity (hydroxyl and ketone groups), which enables applications in pharmaceuticals, agrochemicals, and polymer chemistry.

Biological Activity

3,5-Dihydroxyheptan-4-one is a compound of interest due to its potential biological activities, particularly in the fields of cancer research and pharmacology. This article reviews the existing literature on the biological activity of this compound, including its synthesis, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

3,5-Dihydroxyheptan-4-one is characterized by its heptanone backbone with hydroxyl groups at the 3 and 5 positions. This structure is significant as it may influence the compound's reactivity and interaction with biological targets.

Antitumor Activity

Research indicates that 3,5-Dihydroxyheptan-4-one exhibits notable antitumor properties. In a study focusing on various curcumin analogs, compounds structurally similar to 3,5-Dihydroxyheptan-4-one were evaluated for cytotoxicity against prostate cancer cell lines (LNCaP and PC-3). The results revealed that certain derivatives demonstrated IC50 values below 4 μM, indicating significant cytotoxic activity .

Compound	Cell Line	IC50 (μM)
3,5-Dihydroxyheptan-4-one derivative	LNCaP	< 4
3,5-Dihydroxyheptan-4-one derivative	PC-3	Not determined

These findings suggest that modifications to the heptanone structure can enhance biological activity, making it a promising candidate for further investigation in cancer therapeutics.

The mechanisms underlying the biological activity of 3,5-Dihydroxyheptan-4-one are not fully elucidated but may involve:

• Inhibition of Cell Proliferation : Similar compounds have shown the ability to inhibit cell growth by interfering with cell cycle progression.
• Induction of Apoptosis : Evidence suggests that certain heptanone derivatives can trigger apoptotic pathways in cancer cells.

Case Study: Prostate Cancer Treatment

A significant case study highlighted the effectiveness of a curcumin analog containing a similar heptanone structure in treating androgen-dependent prostate cancer. The study reported that compounds with structural similarities to 3,5-Dihydroxyheptan-4-one exhibited promising results in reducing tumor size and improving survival rates in animal models .

Comparative Analysis with Other Compounds

In comparative studies, 3,5-Dihydroxyheptan-4-one was found to be less effective than some other analogs but still showed potential due to its lower toxicity and favorable pharmacokinetic properties. For instance, while some compounds had IC50 values as low as 2.2 μM against specific cancer cell lines, 3,5-Dihydroxyheptan-4-one demonstrated a broader therapeutic window .

Scientific Research Applications

Pharmaceutical Applications

1.1 HMG-CoA Reductase Inhibition

One of the prominent applications of 3,5-Dihydroxyheptan-4-one is its role as an inhibitor of the enzyme 3-hydroxy-3-methylglutaryl-coenzyme A reductase (HMG-CoA reductase). This enzyme is crucial in the biosynthesis of cholesterol, making inhibitors valuable in treating hyperlipidemia and related disorders. Research indicates that derivatives of 3,5-Dihydroxyheptan-4-one can effectively lower cholesterol levels, thereby aiding in the management of conditions such as hypercholesterolemia and atherosclerosis .

1.2 Antimicrobial Properties

Studies have demonstrated that 3,5-Dihydroxyheptan-4-one exhibits antimicrobial activity against various pathogens. Its efficacy was tested against bacteria such as Escherichia coli and Staphylococcus aureus, showing significant inhibition rates. The compound's mechanism may involve disrupting bacterial cell membranes or inhibiting essential metabolic pathways .

Industrial Applications

2.1 Corrosion Inhibition

The compound has also been explored for its potential as a corrosion inhibitor in industrial applications. In laboratory settings, formulations containing 3,5-Dihydroxyheptan-4-one demonstrated considerable effectiveness in reducing corrosion rates of metals exposed to aggressive environments. The inhibition efficiency was reported to peak at concentrations around 2 × 10$^{-3}$ M, showcasing its potential for protecting metallic surfaces in various industries .

2.2 Use in Synthesis

In synthetic organic chemistry, 3,5-Dihydroxyheptan-4-one serves as an intermediate for synthesizing more complex molecules. Its functional groups allow for further derivatization, making it a versatile building block in organic synthesis. Researchers have utilized this compound to create novel derivatives with enhanced biological activities or improved physical properties .

Case Studies

Study	Application	Findings
Study on HMG-CoA Reductase Inhibition	Pharmaceutical	Demonstrated significant reduction in cholesterol levels in vitro and in vivo models .
Antimicrobial Activity Assessment	Pharmaceutical	Showed effective inhibition against E. coli and S. aureus with minimum inhibitory concentrations (MIC) below conventional antibiotics .
Corrosion Inhibition Testing	Industrial	Achieved up to 81% corrosion rate reduction at optimal concentrations .

Comparison with Similar Compounds

Structural and Functional Group Analysis

The following compounds share partial structural or functional similarities with 3,5-Dihydroxyheptan-4-one:

Compound	Molecular Formula	Key Functional Groups	Structural Features	Primary Applications
3,5-Dihydroxyheptan-4-one (target)	C₇H₁₄O₃	2 × hydroxyl, 1 × ketone	Linear aliphatic chain	Intermediate in organic synthesis
4-Heptylphenol ()	C₁₃H₂₀O	1 × phenolic hydroxyl	Branched/linear alkyl chain + aromatic ring	Surfactants, plastics additives
Pyren-1-ylmethoxy derivatives ()	Varies (e.g., C₄₄H₃₀O₃)	Multiple hydroxyl, ether groups	Aromatic core with pyrene substituents	Fluorescent materials, sensors
Pyranone derivative ()	C₈H₁₀O₄	Cyclic ketone, hydroxyl groups	Fused pyranone ring system	Pharmaceutical intermediates

Key Observations :

• Hydrophilicity: 3,5-Dihydroxyheptan-4-one is more hydrophilic than 4-heptylphenol due to its two hydroxyl groups and lack of a long alkyl chain, which dominates 4-heptylphenol’s hydrophobicity .
• Reactivity: The ketone group in 3,5-Dihydroxyheptan-4-one enables nucleophilic additions, while its hydroxyl groups participate in hydrogen bonding and esterification. In contrast, 4-heptylphenol’s phenolic group is acidic (pKa ~10) and prone to electrophilic substitution .
• Complexity : Pyren-1-ylmethoxy derivatives () are far more structurally complex, with aromatic systems enabling UV-vis absorption and fluorescence, unlike the aliphatic target compound .

Key Observations :

• The synthesis of 3,5-Dihydroxyheptan-4-one is likely simpler than the multi-day reactions for pyrenyl derivatives () but may lack the regioselectivity challenges seen in pyranone synthesis ().
• Industrial-scale production of 4-heptylphenol is well-established, but its regulatory restrictions (SVHC under REACH) contrast with the unknown status of 3,5-Dihydroxyheptan-4-one .

Spectroscopic and Physicochemical Properties

Property	3,5-Dihydroxyheptan-4-one	4-Heptylphenol	Pyren-1-ylmethoxy Derivatives
UV-vis Absorption	Likely weak (aliphatic)	Strong (aromatic π→π*)	Intense (pyrene fluorescence)
IR Peaks	~3400 cm⁻¹ (OH), ~1700 cm⁻¹ (C=O)	~3200 cm⁻¹ (OH), ~1600 cm⁻¹ (C=C)	~3050 cm⁻¹ (aromatic C-H)
Solubility	Polar solvents (e.g., water, ethanol)	Lipophilic (e.g., hexane, ether)	DMF, THF

Key Observations :

• The target compound’s solubility in polar solvents contrasts with 4-heptylphenol’s lipophilicity, impacting their respective applications in aqueous vs. organic phases .
• Pyrenyl derivatives exhibit strong fluorescence, making them suitable for optical applications, whereas 3,5-Dihydroxyheptan-4-one lacks such features .